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Compound of Interest

Compound Name: 4-Hydroxyacetophenone oxime

Cat. No.: B195520

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
analytical data, and known hazards associated with 4'-Hydroxyacetophenone Oxime (CAS
34523-34-7). This compound is primarily recognized as a process impurity in the synthesis of
the widely used analgesic, Acetaminophen (Paracetamol), where it is designated as
Paracetamol EP Impurity G.[1]

Chemical and Physical Properties

4'-Hydroxyacetophenone oxime is an organic compound featuring both a hydroxyl and an
oxime functional group.[2] It typically appears as a white to pale yellow crystalline solid.
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Property Value Source
CAS Number 34523-34-7 [3]
Molecular Formula CsHsNO2 [3]
Molecular Weight 151.16 g/mol [11[3]
1-(4-hydroxyphenyl)ethan-1-
IUPAC Name ( y ypheny) [3]
one oxime
p-Hydroxyacetophenone
oxime, 4-
Synonyms ) [2]
Hydroxyacetophenone oxime,
Paracetamol EP Impurity G
White to pale yellow crystalline
Appearance
powder
Melting Point 142-144 °C N/A
Solubility Soluble in organic solvents [2]
2-8°C, under an inert
Storage N/A

atmosphere

Synthesis Protocol

A common laboratory-scale synthesis of 4'-Hydroxyacetophenone oxime involves the reaction

of 4'-Hydroxyacetophenone with a hydroxylamine salt in the presence of a base.

Experimental Protocol: Oximation of 4'-

Hydroxyacetophenone

Materials:
o 4'-Hydroxyacetophenone
e Hydroxylamine hydrochloride (NH20H-HCI)

e Potassium hydroxide (KOH)
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o Ethanol

o Water

Procedure:

Dissolve 4'-Hydroxyacetophenone in ethanol in a round-bottom flask.

 In a separate beaker, prepare an aqueous solution of hydroxylamine hydrochloride and
potassium hydroxide.

e Add the hydroxylamine solution to the flask containing the 4'-Hydroxyacetophenone solution.

o Reflux the reaction mixture for a specified period, monitoring the reaction progress by Thin
Layer Chromatography (TLC).

o After completion, cool the reaction mixture to room temperature.
e Pour the mixture into cold water to precipitate the product.
e Filter the crude product, wash with cold water, and dry under vacuum.

o Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain
pure 4'-Hydroxyacetophenone oxime.

DOT Script for Synthesis Workflow
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Reactants Process Product
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Synthesis workflow for 4'-Hydroxyacetophenone oxime.

Analytical Data

The identity and purity of synthesized 4'-Hydroxyacetophenone oxime can be confirmed using
various analytical techniques.

Analytical Technique Data

0 10.86 (1H, s, OH, oxime), 9.67 (1H, s, OH,
phenolic), 7.45 (2H, d, J=7.5 Hz, 2 x Ar-CH),
6.75 (2H, d, J=6.8 Hz, 2 x Ar-CH), 2.07 (3H, s,
CHs)

1H NMR (DMSO-ds, 500 MHz)

151 (M+, 100%), 134 (40%), 119 (30%), 110

Mass Spectrometry (m/z) (15%), 94 (60%), 65 (80%)

High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method can be
employed for the analysis of 4'-Hydroxyacetophenone. A typical mobile phase consists of a
mixture of acetonitrile and water with an acidic modifier like phosphoric acid or formic acid for
Mass Spectrometry compatibility.[4]
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Hazards and Toxicological Information

4'-Hydroxyacetophenone oxime is classified as a hazardous substance. The following table

summarizes the known hazards based on available Safety Data Sheets (SDS).

Hazard Category

GHS Classification

Precautionary Statements

Acute Toxicity (Oral)

Category 4

H302: Harmful if swallowed.
P264, P270, P301+P312,
P330, P501.

Skin Corrosion/Irritation

Category 2

H315: Causes skin irritation.
P264, P280, P302+P352,
P321, P332+P313,
P362+P364.[3]

Serious Eye Damage/Irritation

Category 2A

H319: Causes serious eye
irritation. P264, P280,
P305+P351+P338,
P337+P313.[3]

Germ Cell Mutagenicity

Suspected of causing genetic

defects.

P201, P202, P280,
P308+P313, P405, P501.

Carcinogenicity

Suspected of causing cancer.

P201, P202, P280,
P308+P313, P405, P501.

Handling Precautions:

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Handle in a well-ventilated area or under a fume hood.

Avoid breathing dust.

Wash hands thoroughly after handling.

Biological Context and Significance
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The primary significance of 4'-Hydroxyacetophenone oxime in the pharmaceutical industry is its
status as a known impurity of Acetaminophen (Paracetamol).[1] Its presence in the final drug
product is strictly monitored and controlled. While oxime-containing compounds can exhibit a
range of biological activities, there is limited specific research on the pharmacological or
toxicological effects of 4'-Hydroxyacetophenone oxime itself.[2] Its hazard profile suggests that
its levels in pharmaceutical preparations should be minimized.

DOT Script for Logical Relationship
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Relationship of 4'-Hydroxyacetophenone oxime to Paracetamol.

Disclaimer: This document is intended for informational purposes for a technical audience and
should not be considered a substitute for a formal safety data sheet or professional scientific
guidance. Always consult the relevant safety documentation before handling this chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

